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The Disproportionation of Sodium Hypobromite

Sodium hypobromite (NaOBr) is unstable in solution and spontaneously undergoes a disproportionation (or

dismutation) reaction, where bromine atoms in the +1 oxidation state are simultaneously oxidized and

reduced into different products [1].

The primary disproportionation reaction is summarized by the following equation: 3 NaOBr → 2 NaBr +

NaBrO₃ [1]

This can be understood as a classic redox reaction where:

Oxidation: Some bromine atoms (in OBr⁻) increase their oxidation state from +1 to +5 (in BrO₃⁻).
Reduction: Other bromine atoms decrease their oxidation state from +1 to -1 (in Br⁻).

The diagram below illustrates this simultaneous oxidation and reduction process.
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Key Context and Preparation

For your research, it is helpful to understand the common context in which sodium hypobromite is formed

and behaves.

Aspect Description

Formation It is typically prepared in situ by reacting bromine (Br₂) with sodium hydroxide (NaOH):
Br₂ + 2 NaOH → NaBr + NaOBr + H₂O [1].

Stability &
Rate

The disproportionation reaction is described as proceeding "slowly" [1]. The rate can
be influenced by factors such as pH, as indicated by studies on analogous hypobromite

solutions [2].

Analogue Sodium hypobromite is the bromine analogue of sodium hypochlorite (NaOCl,

common bleach) [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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